Cas no 71845-10-8 (1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-, dimethyl ester)

• Product Name: 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-, dimethyl ester
• CAS No: 71845-10-8
• MF: C₁₄H₁₂FNO₄
• MW: 277.247787475586
• CID: 1751748
• Update Time: 2024-11-27

1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-, dimethyl ester
• 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-, 2,4-dimethyl ester

• Inchi： 1S/C14H12FNO4/c1-19-13(17)10-7-16-12(14(18)20-2)11(10)8-3-5-9(15)6-4-8/h3-7,16H,1-2H3
• InChI Key： KJXWDAQILBXWQL-UHFFFAOYSA-N
• SMILES： N1C=C(C(OC)=O)C(C2=CC=C(F)C=C2)=C1C(OC)=O

Computed Properties

• Exact Mass: 277.07506

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Melting Point: 174 °C
• Boiling Point: 476.8±45.0 °C(Predicted)
• PSA: 68.39
• pka: 13.06±0.50(Predicted)